Cas no 132526-28-4 (2-Thiopheneacetic acid, 5-bromo-, ethyl ester)
132526-28-4 structure
Product Name:2-Thiopheneacetic acid, 5-bromo-, ethyl ester
CAS No:132526-28-4
MF:C8H9BrO2S
MW:249.124860525131
CID:3708520
PubChem ID:14792376
Update Time:2025-04-22
2-Thiopheneacetic acid, 5-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid, 5-bromo-, ethyl ester
- ethyl 2-(5-bromothiophen-2-yl)acetate
- AT-51092
- ethyl (5-bromo-2-thienyl)acetate
- SCHEMBL5582083
- DB-171061
- AKOS017409156
- 132526-28-4
- KSIFJWDTXHYGDX-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9BrO2S/c1-2-11-8(10)5-6-3-4-7(9)12-6/h3-4H,2,5H2,1H3
- InChI Key: KSIFJWDTXHYGDX-UHFFFAOYSA-N
- SMILES: C1(CC(OCC)=O)SC(Br)=CC=1
Computed Properties
- Exact Mass: 247.95066Da
- Monoisotopic Mass: 247.95066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.5Ų
2-Thiopheneacetic acid, 5-bromo-, ethyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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